N-(4-methylphenyl)-2-oxo-2-(2-phenyl-3-indolizinyl)acetamide

• IUPAC Name: N-(4-methylphenyl)-2-oxo-2-(2-phenylindolizin-3-yl)acetamide
• InChI: InChI=1S/C23H18N2O2/c1-16-10-12-18(13-11-16)24-23(27)22(26)21-20(17-7-3-2-4-8-17)15-19-9-5-6-14-25(19)21/h2-15H,1H3,(H,24,27)
• InChI Key: XLEJTJNAUCHOIW-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)NC(=O)C(=O)C2=C(C=C3N2C=CC=C3)C4=CC=CC=C4
• Molecular Formula: C23H18N2O2
• DSSTOX Substance ID: DTXSID201206011
• Molecular Weight: 354.4 g/mol
• CAS RN: 328022-67-9

Description

N-(4-methylphenyl)-2-oxo-2-(2-phenyl-3-indolizinyl)acetamide is a synthetic compound that belongs to the class of indolizine derivatives. This compound has gained significant attention in the scientific community due to its potential applications in various fields, including medicinal chemistry, drug discovery, and material science.

Mechanism of Action

The mechanism of action of N-(4-methylphenyl)-2-oxo-2-(2-phenyl-3-indolizinyl)acetamide is not fully understood. However, it has been proposed that this compound may exert its pharmacological effects through the inhibition of specific enzymes or proteins involved in various cellular processes. For example, this compound has been shown to inhibit the activity of topoisomerase II, an enzyme involved in DNA replication and repair.
Biochemical and Physiological Effects:
This compound has been shown to exhibit various biochemical and physiological effects. For example, this compound has been shown to induce apoptosis (programmed cell death) in cancer cells, inhibit the production of inflammatory cytokines, and exhibit antibacterial activity against certain bacterial strains. Additionally, this compound has been shown to exhibit fluorescent properties, making it useful as a probe for detecting metal ions.

Advantages and Limitations for Lab Experiments

One advantage of using N-(4-methylphenyl)-2-oxo-2-(2-phenyl-3-indolizinyl)acetamide in lab experiments is its potential as a drug candidate. This compound exhibits various pharmacological activities, making it a promising candidate for drug discovery. Additionally, this compound exhibits fluorescent properties, making it useful as a probe for detecting metal ions.
One limitation of using this compound in lab experiments is its limited solubility in aqueous solutions. This can make it difficult to work with in certain experiments, and may require the use of organic solvents. Additionally, the mechanism of action of this compound is not fully understood, which can make it challenging to interpret experimental results.

Future Directions

There are several future directions for research involving N-(4-methylphenyl)-2-oxo-2-(2-phenyl-3-indolizinyl)acetamide. One direction is to investigate its potential as a drug candidate for various diseases, including cancer and inflammatory disorders. Additionally, further studies can be conducted to elucidate the mechanism of action of this compound, which can provide insight into its pharmacological activities. Furthermore, research can be conducted to optimize the synthesis method of this compound, which can improve the yield and purity of the compound. Finally, this compound can be further explored for its potential use as a fluorescent probe for detecting metal ions.

Scientific Research Applications

N-(4-methylphenyl)-2-oxo-2-(2-phenyl-3-indolizinyl)acetamide has been extensively studied in the field of medicinal chemistry due to its potential as a drug candidate. This compound has been shown to exhibit various pharmacological activities, including anti-cancer, anti-inflammatory, and anti-bacterial properties. Additionally, this compound has been investigated for its potential use as a fluorescent probe for detecting metal ions.

Synthesis routes and methods

Procedure details

To an ice-cold solution of oxo-(2-phenyl-indolizin-3-yl)-acetyl chloride (0.5 g, 1.76 mmol) and p-toludine (0.21 g, 1.94 mmol) in dichloromethane (10 ml) was added triethylamine (0.5 ml, 3.52 mmol). The reaction mixture was stirred at room temperature for 1 hr. The solvent was evaporated under vacuum. Column chromatography on silica gel afforded 2-oxo-2-(2-phenyl-indolizin-3-yl)-N-p-tolyl-acetamide (0.4 g, 65%).